2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H17ClN2O4S/c1-24-14-6-7-15(16(9-14)25-2)22-18(23)11-27-19-21-10-17(26-19)12-4-3-5-13(20)8-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key: YHCITTAIIVAUCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H17ClN2O4S
• Molecular Weight: 404.9 g/mol
• CAS No.: 1040665-56-2

Description

The compound 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide belongs to the acetamide class of molecules characterized by a central acetamide backbone linked to substituted aromatic and heterocyclic groups. These derivatives are typically synthesized via nucleophilic substitution reactions between thiol-containing heterocycles (e.g., 1,3-oxazole-2-thiols) and bromoacetamide intermediates in the presence of bases like sodium hydride (NaH) and polar aprotic solvents (e.g., dimethylformamide) . The 3-chlorophenyl and 2,4-dimethoxyphenyl groups likely influence electronic properties, solubility, and biological interactions, as seen in related compounds .

Comparison with Similar Compounds

Table 1: Substituent and Structural Comparisons

Compound Name	Heterocycle	Aromatic Substituents (Position)	Molecular Weight	Biological Target/Activity	Ref.
Target Compound	1,3-oxazole	3-chlorophenyl, 2,4-dimethoxyphenyl	~407.8 (calc.)	Not reported	–
2-{[5-(4-Chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide	1,3-oxazole	4-chlorophenyl, 2,4-difluorophenyl	380.8	Not reported
2-{[5-(4-Bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide	1,3-oxazole	4-bromophenyl, 2,4-difluorophenyl	425.25	Not reported
N-(5-Chloro-2,4-dimethoxyphenyl)-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	1,3,4-oxadiazole	2-methylfuran-3-yl, 5-chloro-2,4-dimethoxyphenyl	–	Acetylcholinesterase inhibition
5-Substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide	1,3,4-oxadiazole	Varied substituents, 2-methoxy-5-chlorophenyl	–	Acetylcholinesterase, butyrylcholinesterase inhibition

Key Observations:

• Heterocycle Impact: Oxazole derivatives (e.g., F465-0109 ) often exhibit higher metabolic stability compared to oxadiazoles due to reduced ring strain. However, oxadiazole derivatives (e.g., ) show enhanced enzyme inhibition, likely due to improved hydrogen-bonding capacity.
• Chlorine at the 3-position on the phenyl ring could modulate electron-withdrawing effects, influencing receptor binding .

Molecular Docking and Thermodynamic Data

Docking studies on analogous compounds reveal critical binding interactions:

Table 2: Docking Scores of Related Acetamides

Compound Name	Target Protein	Docking Score (kcal/mol)	Ref.
N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide	ACE2	-5.51
SirReal2 (SIRT2 inhibitor)	SIRT2	–

Insights:

• The 2,4-dimethoxyphenyl group may mimic natural ligands in ACE2 binding (e.g., ), while sulfanyl linkages enhance hydrophobic interactions.